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Introduction
Nerve conduction velocity (NCV) is a critical electrophysiological parameter for assessing the

functional integrity of peripheral nerves. In preclinical research, particularly in rodent models

like rats, NCV measurements are indispensable for investigating peripheral neuropathies,

nerve injury and regeneration, and the efficacy of novel therapeutic interventions. These

application notes provide detailed protocols for two common techniques used to assess NCV in

rats: sciatic nerve motor NCV (MNCV) and caudal nerve sensory NCV (SNCV).

The sciatic nerve, being a large mixed nerve, is frequently used to evaluate both motor and

sensory nerve function in models of demyelination and axonal damage. The caudal nerve,

located in the tail, offers a readily accessible site for minimally invasive and repeated

measurements, making it ideal for longitudinal studies. The protocols outlined below are

designed to be reproducible and provide reliable, quantitative data for a variety of research

applications.

Factors that can influence nerve conduction velocity include the diameter of the axon and the

extent of its myelination; larger, more myelinated axons conduct action potentials faster.[1][2]

Temperature also plays a crucial role, with cooler temperatures slowing conduction.[2]

Therefore, maintaining a stable body temperature during NCV assessment is critical for

obtaining accurate and reproducible results.[3][4]
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Technique 1: Sciatic Nerve Motor Conduction
Velocity (MNCV)
This protocol details the procedure for measuring motor nerve conduction velocity in the rat

sciatic nerve, a widely used method for assessing the health of large myelinated motor fibers.

Experimental Protocol
Materials and Equipment:

Electrophysiology recording system (e.g., Nicolet VikingQuest)

Bipolar stimulating needle electrodes

Subdermal needle recording electrodes

Ground electrode

Anesthetic (e.g., Ketamine/Xylazine cocktail, Isoflurane)

Heating pad and thermometer to maintain body temperature at 37°C[3]

Hair clippers

Alcohol swabs

Calipers or a ruler for distance measurement

Procedure:

Animal Preparation:

Anesthetize the rat using an approved protocol (e.g., intraperitoneal injection of

Ketamine/Xylazine).[3][5]

Shave the fur from the hip to the ankle of the hind limb to be tested.
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Place the rat in a prone position on a heating pad to maintain its body temperature at

37°C.[3] Monitor temperature throughout the procedure.

Electrode Placement:

Recording Electrodes: Insert the active recording needle electrode into the plantar

muscles of the hind paw and the reference electrode on the 4th toe.[6]

Ground Electrode: Place a ground electrode subcutaneously in the posterior side of the

leg, opposing the recording electrode.[7]

Stimulating Electrodes:

Proximal Stimulation: Insert the bipolar stimulating electrode at the sciatic notch.[5]

Distal Stimulation: Insert the bipolar stimulating electrode at the ankle (tibial nerve).[3]

Data Acquisition:

Deliver a single square wave pulse (e.g., 0.1 ms duration) at a supramaximal intensity

(1.5-fold of the threshold) at the proximal stimulation site (sciatic notch).[5]

Record the compound muscle action potential (CMAP) and measure the latency from the

stimulus artifact to the onset of the CMAP (Proximal Latency - PL).

Move the stimulating electrode to the distal site (ankle) and deliver the same stimulus.

Record the CMAP and measure the latency (Distal Latency - DL).

Measure the distance between the proximal and distal stimulation sites in millimeters (D)

using calipers.

Calculation of MNCV:

Calculate the MNCV using the following formula: MNCV (m/s) = D (mm) / (PL (ms) - DL

(ms))
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Parameter Value Reference

Anesthetic
Ketamine (30-100 mg/kg) /

Xylazine (2.5-10 mg/kg) i.p.
[3]

Body Temperature Maintained at 37°C [3]

Stimulation
Supramaximal, single square

wave pulse
[3][5]

Pulse Duration 0.02 - 0.1 ms [4][5]

Recording Site Plantar muscles [6]

Proximal Stimulation Site Sciatic notch [5]

Distal Stimulation Site Ankle (tibial nerve) [3]

Typical MNCV (Wistar rats) 58.90 ± 5.07 m/s [8]
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Caption: Workflow for Sciatic Nerve MNCV Assessment.

Technique 2: Caudal Nerve Sensory Conduction
Velocity (SNCV)
This protocol describes a minimally invasive method for assessing sensory nerve conduction

velocity in the rat tail (caudal nerve), which is particularly useful for longitudinal studies of

sensory neuropathies.
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Experimental Protocol
Materials and Equipment:

Electrophysiology recording system

Bipolar stimulating needle electrodes

Ring recording electrodes or subdermal needle electrodes

Ground electrode

Anesthetic (e.g., Isoflurane)

Heating lamp to maintain tail temperature

Ruler for distance measurement

Procedure:

Animal Preparation:

Anesthetize the rat. Isoflurane is often preferred for shorter procedures.

Place the rat in a comfortable position, allowing access to the tail.

Maintain the tail temperature using a heating lamp.

Electrode Placement:

Recording Electrodes: Place ring electrodes around the tail or insert subdermal needle

electrodes subcutaneously along the path of the ventral caudal nerve. The active electrode

should be placed more proximally than the reference electrode.

Ground Electrode: Place a ground electrode between the stimulating and recording

electrodes.

Stimulating Electrodes: Insert bipolar stimulating needle electrodes distal to the recording

electrodes, typically 3 cm apart from the recording electrodes.[4][9]
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Data Acquisition:

Deliver a single square wave pulse (e.g., 0.02 ms duration) at a supramaximal intensity.[4]

Record the sensory nerve action potential (SNAP).

Measure the latency from the stimulus artifact to the onset of the SNAP.

Calculation of SNCV:

Measure the distance between the stimulating and recording electrodes in millimeters (D).

Calculate the SNCV using the following formula: SNCV (m/s) = D (mm) / Latency (ms)

Data Presentation
Parameter Value Reference

Anesthetic Isoflurane [10][11]

Tail Temperature Maintained with a heating lamp [9]

Stimulation
Supramaximal, single square

wave pulse
[4]

Pulse Duration 0.02 ms [4]

Electrode Distance 3 cm [4][9]

Typical SNCV (Wistar Albino

rats)
40.23 ± 2.39 m/s [8]
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Caption: Workflow for Caudal Nerve SNCV Assessment.

Considerations for Non-Invasive Techniques
Recent advancements have led to the development of non-invasive techniques for assessing

NCV in rats, particularly for slower conducting Aδ and C fibers.[10][12][13] These methods

often utilize surface electrodes and sophisticated signal processing to extract multiple unit

activity (MUA) from whole nerve compound responses.[10][13] While technically more complex,

these non-invasive approaches offer the significant advantage of repeated measurements

without the need for needle insertion, reducing animal stress and potential nerve trauma,

making them highly valuable for chronic studies.

Conclusion
The assessment of nerve conduction velocity in rats is a powerful tool in neuroscience and

drug development. The choice of technique, whether invasive, minimally invasive, or non-

invasive, will depend on the specific research question, the nerve of interest, and the need for

longitudinal measurements. By following standardized protocols and carefully controlling

experimental variables such as temperature, researchers can obtain reliable and reproducible

NCV data to advance our understanding of peripheral nerve pathophysiology and evaluate the

potential of new therapeutic strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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